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Compound of Interest

Compound Name: (E)-Oct-2-enal-d2

Cat. No.: B15562528 Get Quote

An in-depth analysis of the molecular weight of (E)-Oct-2-enal-d2 is crucial for researchers in

various fields, including metabolism studies, tracer experiments, and mass spectrometry-based

applications. This document provides a concise technical overview of its determination.

Data Presentation: Molecular Weight
The molecular weight of (E)-Oct-2-enal-d2 is calculated based on the molecular formula of the

parent compound, (E)-Oct-2-enal, and the atomic mass of deuterium. The molecular formula

for (E)-Oct-2-enal is C₈H₁₄O.[1][2][3][4] In the deuterated version, two hydrogen atoms

(protium) are replaced by two deuterium atoms. The atomic weight of deuterium is

approximately 2.014 atomic mass units (amu).[5]

The table below summarizes the key quantitative data.

Compound Molecular Formula
Average Molecular
Weight ( g/mol )

Monoisotopic Mass
(Da)

(E)-Oct-2-enal C₈H₁₄O 126.20 126.1045

(E)-Oct-2-enal-d2 C₈H₁₂D₂O 128.21 128.1170

Experimental Protocols
The determination of the molecular weight of (E)-Oct-2-enal-d2 is a theoretical calculation

based on established atomic weights. As such, no experimental protocols are applicable for
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this calculation. The value would be confirmed experimentally using techniques such as mass

spectrometry.

Signaling Pathways
Signaling pathways are not relevant to the determination of the molecular weight of a chemical

compound.

Visualization of Isotopic Relationship
The following diagram illustrates the relationship between (E)-Oct-2-enal and its deuterated

isotopologue, (E)-Oct-2-enal-d2.

(E)-Oct-2-enal
C₈H₁₄O

Avg. MW: 126.20 g/mol

(E)-Oct-2-enal-d2
C₈H₁₂D₂O

Avg. MW: 128.21 g/mol

Isotopic Substitution

Click to download full resolution via product page

Isotopic relationship between (E)-Oct-2-enal and (E)-Oct-2-enal-d2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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